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Compound of Interest

Compound Name: Ferric 1-glycerophosphate

Cat. No.: B075378

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Ferric 1-glycerophosphate, offering procedural, step-by-step
guidance to build a foundation of trust and safety in your laboratory operations.

Physical and Chemical Properties

A clear understanding of a substance's properties is the first step toward safe handling. Key
guantitative data for Ferric 1-glycerophosphate are summarized below.

Property Value Citations
Molecular Formula CoH21Fe2018P3 [1112][3]
Molecular Weight 621.86 g/mol [L][2][3]14]

Greenish-brown to greenish-
Appearance ] [41151[6]
yellow solid, powder, or scales

B Soluble in water; Insoluble in
Solubility cohol [4][6]
alcoho

Density Approximately 1.5 - 1.7 g/cm3 [5][6]
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Hazard Identification and Personal Protective
Equipment (PPE)

While Ferric 1-glycerophosphate is not classified as a hazardous substance under GHS or
Regulation (EC) No. 1272/2008, it is crucial to take precautions to avoid potential irritation.[1][6]
Inhalation of dust may irritate the nose and throat, while prolonged contact can irritate the skin
and eyes.[4][6][7]

The following personal protective equipment is recommended to ensure minimal exposure and
safe handling:

PPE Category Recommended Equipment  Citations

Safety glasses with side-
] shields (conforming to EN166
Eye/Face Protection [1][5]
or NIOSH approved) or a face

shield.

Impervious clothing and
Skin Protection chemical-resistant gloves (e.g., [1][5]

rubber gloves).

A dust mask or suitable

respiratory equipment should
Respiratory Protection be used in areas with [5]1[6]

insufficient ventilation to avoid

inhaling dust patrticles.

Operational Plan for Safe Handling

A systematic approach to handling chemicals from receipt to disposal is critical for laboratory
safety.

1. Receiving and Storage:
» Upon receipt, inspect the container for any damage.

e Store in a cool, dry, and well-ventilated area.[6]
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Keep the container tightly closed to prevent moisture absorption and contamination.[6][3]

Store away from incompatible materials, such as strong oxidizing agents.[6]

. Handling and Use:

Always handle Ferric 1-glycerophosphate in a well-ventilated area, such as a fume hood,
to minimize dust generation.[8]

Before handling, ensure you are wearing the appropriate PPE as detailed in the table above.

Avoid direct contact with skin, eyes, and clothing.[6][8]

Do not eat, drink, or smoke in the area where the chemical is being handled.[8]

Measure and dispense the powder carefully to avoid creating airborne dust.

. Spill Management:

In the event of a small spill, use appropriate tools to carefully sweep or vacuum the spilled
solid into a designated waste container.[6]

Avoid dry sweeping that can generate dust.

After the bulk of the material has been collected, clean the contaminated surface with water.

[6]
For a large spill, evacuate the area and ensure adequate ventilation before cleanup.

. First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[1]

[6]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.[1]
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open. Seek medical attention.[1][5]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1]

Disposal Plan

Proper disposal is a critical final step in the chemical handling workflow.

All waste material containing Ferric 1-glycerophosphate should be placed in a clearly
labeled, sealed container.

Dispose of the chemical waste in accordance with all local, state, and federal regulations.

Do not dispose of the material down the drain unless permitted by local regulations.

Clean any contaminated equipment and surfaces thoroughly after use.

Workflow for Handling and Disposal

The following diagram illustrates the logical flow for the safe handling and disposal of Ferric 1-
glycerophosphate.

Caption: Workflow for Safe Handling and Disposal of Ferric 1-Glycerophosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [guidechem.com]

e 2. Ferric 1-glycerophosphate | C9H21Fe2018P3 | CID 14208876 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. chemicalbook.com [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.guidechem.com/msds/1301-70-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/14765
https://www.guidechem.com/msds/1301-70-8.html
https://www.benchchem.com/product/b075378?utm_src=pdf-body
https://www.benchchem.com/product/b075378?utm_src=pdf-body
https://www.benchchem.com/product/b075378?utm_src=pdf-body
https://www.benchchem.com/product/b075378?utm_src=pdf-body
https://www.benchchem.com/product/b075378?utm_src=pdf-custom-synthesis
https://www.guidechem.com/msds/1301-70-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ferric-1-glycerophosphate
https://pubchem.ncbi.nlm.nih.gov/compound/Ferric-1-glycerophosphate
https://www.chemicalbook.com/msds/ferric-glycerophosphate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

4. FERRIC GLYCEROPHOSPHATE CAS#: 1301-70-8 [m.chemicalbook.com]

5. Ferric Glycerophosphate | CBH18Fe2012P2 | CID 14765 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. Ferric Glycerophosphate or Iron Glycerophosphate Manufacturers, SDS [mubychem.com]

7. FERRIC GLYCEROPHOSPHATE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

8. sdfine.com [sdfine.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Ferric 1-Glycerophosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075378#personal-protective-equipment-for-handling-
ferric-1-glycerophosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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